Cas no 67000-44-6 (2,3-dihydro-6-methyl-Pyrazolo[5,1-b]oxazole)

2,3-dihydro-6-methyl-Pyrazolo[5,1-b]oxazole structure
67000-44-6 structure
Product Name:2,3-dihydro-6-methyl-Pyrazolo[5,1-b]oxazole
CAS No:67000-44-6
MF:C6H8N2O
MW:124.1405210495
CID:1115752
PubChem ID:640409
Update Time:2025-04-20

2,3-dihydro-6-methyl-Pyrazolo[5,1-b]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-6-methyl-Pyrazolo[5,1-b]oxazole
    • 6-Methyl-2,3-dihydropyrazolo[5,1-b]oxazole
    • 6-methyl-2,3-dihydropyrazolo[5,1-b][1,3]oxazole
    • 67000-44-6
    • pyrazolo[5,1-b]oxazole, 2,3-dihydro-6-methyl-
    • SCHEMBL14930413
    • InChI=1/C6H8N2O/c1-5-4-6-8(7-5)2-3-9-6/h4H,2-3H2,1H
    • 6-methyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole
    • 2,3-Dihydro-6-methylpyrazolo[5,1-b]oxazole
    • DB-391982
    • Inchi: 1S/C6H8N2O/c1-5-4-6-8(7-5)2-3-9-6/h4H,2-3H2,1H3
    • InChI Key: ZTAFFLUHWCFQAV-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C)=NN2CC1

Computed Properties

  • Exact Mass: 124.063662883g/mol
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 27Ų
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